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Compound of Interest

Compound Name: L-Kynurenine-d4-1

Cat. No.: B12428118 Get Quote

L-Kynurenine-d4: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of L-Kynurenine-d4, a deuterated form of

the tryptophan metabolite, L-kynurenine. This document covers its chemical and physical

properties, its role in biological pathways, and its application in experimental research,

particularly in mass spectrometry-based quantification.

Core Properties of L-Kynurenine-d4
L-Kynurenine-d4 is a stable isotope-labeled version of L-Kynurenine, which is a key

intermediate in the kynurenine pathway, the primary route of tryptophan catabolism. Due to its

isotopic labeling, it serves as an ideal internal standard for the accurate quantification of

endogenous L-kynurenine in various biological matrices.

CAS Number Information
There are two primary CAS numbers associated with L-Kynurenine-d4. It is crucial for

researchers to note the specific product they are using.

2672568-86-2: This CAS number is frequently cited for L-Kynurenine-d4.[1][2][3][4][5]
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194546-33-3: This number is also used for L-Kynurenine-d4, sometimes specified as the free

acid form.

The non-labeled form, L-Kynurenine, has the CAS number 2922-83-0.

Physical and Chemical Properties
The physical and chemical properties of L-Kynurenine-d4 are summarized in the table below.

These properties are essential for its proper handling, storage, and use in experimental

settings.

Property Value References

Molecular Formula C₁₀H₈D₄N₂O₃

Molecular Weight Approximately 212.24 g/mol

Appearance
Solid, white to light yellow

powder

Purity ≥98-99%

Solubility

Soluble in DMF (0.5 mg/ml),

DMSO (1 mg/ml), and Ethanol

(2 mg/ml)

Storage Temperature -20°C

Melting Point

The melting point for the non-

deuterated L-Kynurenine is

approximately 191°C to 219°C,

which can be a reference.

Biological Significance and Signaling Pathways
L-Kynurenine is a crucial metabolite of the amino acid L-tryptophan. Over 95% of dietary

tryptophan that is not used for protein synthesis is metabolized through the kynurenine

pathway. This pathway is initiated by the enzymes indoleamine 2,3-dioxygenase (IDO) and

tryptophan 2,3-dioxygenase (TDO).
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The metabolites of this pathway, including L-kynurenine, are biologically active and are

involved in immune regulation and neurotransmission.

Tryptophan Metabolism to L-Kynurenine
The initial and rate-limiting step in the kynurenine pathway is the conversion of L-tryptophan to

N-formylkynurenine by either IDO or TDO. N-formylkynurenine is then rapidly converted to L-

kynurenine.
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Tryptophan to L-Kynurenine Pathway

L-Kynurenine and the Aryl Hydrocarbon Receptor (AhR)
Signaling Pathway
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L-Kynurenine has been identified as an endogenous agonist for the aryl hydrocarbon receptor

(AhR), a ligand-activated transcription factor. Upon binding to L-kynurenine, the AhR

translocates to the nucleus, dimerizes with the AhR nuclear translocator (ARNT), and binds to

xenobiotic responsive elements (XREs) in the promoter regions of target genes, thereby

regulating their expression.
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L-Kynurenine-mediated AhR Signaling
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Experimental Protocols: Quantification of
Kynurenine using LC-MS/MS
L-Kynurenine-d4 is predominantly used as an internal standard in liquid chromatography-

tandem mass spectrometry (LC-MS/MS) methods for the precise quantification of kynurenine in

biological samples such as plasma and cerebrospinal fluid.

General Experimental Workflow
A typical workflow for the quantification of kynurenine involves sample preparation, LC

separation, and MS/MS detection.

Sample Preparation
(e.g., Plasma)

Spike with
L-Kynurenine-d4 (IS)

Protein Precipitation
(e.g., Acetonitrile)

Centrifugation Collect Supernatant LC-MS/MS Analysis Data Analysis
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LC-MS/MS Workflow for Kynurenine Quantification

Detailed Methodological Steps
Preparation of Standards and Internal Standard (IS)

Prepare a stock solution of L-Kynurenine and L-Kynurenine-d4 (e.g., 1 mg/mL) in a

suitable solvent like 50:50 acetonitrile:water.

Perform serial dilutions to create working standard solutions for the calibration curve.

Prepare a working solution of the internal standard (L-Kynurenine-d4).

Sample Preparation

To a small volume of the biological sample (e.g., 100 µL of plasma), add the internal

standard solution.

Precipitate proteins by adding a solvent such as acetonitrile or trifluoroacetic acid.

Vortex the mixture and then centrifuge to pellet the precipitated proteins.
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Transfer the supernatant to an autosampler vial for analysis.

LC-MS/MS Conditions

Liquid Chromatography (LC):

A reversed-phase C18 column is commonly used for separation.

The mobile phase typically consists of an aqueous component (e.g., water with 0.1%

formic acid) and an organic component (e.g., acetonitrile or methanol with 0.1% formic

acid).

A gradient elution is often employed to achieve optimal separation.

Mass Spectrometry (MS/MS):

The mass spectrometer is operated in positive electrospray ionization (ESI) mode.

Detection is performed using Multiple Reaction Monitoring (MRM) for both L-kynurenine

and L-Kynurenine-d4. The specific precursor and product ion transitions need to be

optimized for the instrument being used.

Data Analysis

A calibration curve is generated by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the standards.

The concentration of L-kynurenine in the unknown samples is then calculated from this

calibration curve.

This in-depth guide provides essential information for researchers working with L-Kynurenine-

d4. Adherence to proper handling, storage, and experimental procedures is critical for obtaining

accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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